2-[2-(4-Methylphenyl)ethoxy]ethanol

• Molecular Formula: C11H16O2
• Molecular Weight: 180.24 g/mol
• IUPAC Name: 2-[2-(4-methylphenyl)ethoxy]ethanol
• InChI: InChI=1S/C11H16O2/c1-10-2-4-11(5-3-10)6-8-13-9-7-12/h2-5,12H,6-9H2,1H3
• InChI Key: NMHBCDOZIGARCC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CCOCCO

Description

Chemical Name: 2-[2-(4-Methylphenyl)ethoxy]ethanol Synonyms: Diethylene glycol mono-4-methylbenzyl ether, Ethanol, 2-[2-[(4-methylphenyl)methoxy]ethoxy]- . CAS No.: 1688666-21-8 . Molecular Formula: C₁₂H₁₈O₃ (inferred from structural analogs). Structure: Comprises a p-methylbenzyl group attached to a diethylene glycol chain (ethoxy-ethoxy-ethanol backbone).

This compound belongs to the glycol ether family, characterized by ether and hydroxyl functional groups. It is primarily used in research and development (R&D) as an intermediate or solvent . Limited data on its physical properties (e.g., boiling point, solubility) are available, necessitating comparisons with structurally similar compounds.

Comparison with Similar Compounds

Substituent Variations on the Aromatic Ring

Compound Name	Substituent	CAS No.	Key Properties/Applications	References
2-[2-(4-Methylphenyl)ethoxy]ethanol	4-Methylphenyl	1688666-21-8	R&D intermediate, solvent .
2-(2-[4-(1,1,3,3-Tetramethylbutyl)phenoxy]ethoxy)ethanol	4-(1,1,3,3-Tetramethylbutyl)	9036-19-5	Acute toxicity (Oral Cat. 4), eye damage .
2-(4-Methoxyphenyl)ethanol	4-Methoxyphenyl	702-23-8	Boiling point: 334–336°C; soluble in DMSO, methanol .
2-[(4-Methoxybenzyl)amino]ethanol	4-Methoxybenzyl (amino group)	53332-62-0	Pharmaceutical intermediate .

Key Insights :

• Bulkier substituents (e.g., tetramethylbutyl in CAS 9036-19-5) increase molecular weight and toxicity risks .
• Methoxy groups (CAS 702-23-8) enhance solubility in polar solvents compared to methyl groups .

Glycol Ether Chain Length and Permeability

Compound Name	Chain Structure	logKp (Skin Permeability)*	Applications	References
This compound	Diethylene glycol	Not available	R&D solvent .
2-(2-Methoxyethoxy)ethanol	Short-chain glycol	−3.69	Industrial solvent .
2-(2-Butoxyethoxy)ethanol	Long-chain glycol	−4.45	Lower permeability; used in coatings .

Key Insights :

• Longer glycol chains (e.g., butoxyethoxy) reduce skin permeability due to increased hydrophobicity .
• The target compound’s diethylene glycol chain may offer balanced solubility and permeability for R&D applications.

Functional Group Modifications

Compound Name	Functional Group	Key Properties	Applications	References
This compound	Ether, hydroxyl	Suspected moderate toxicity (analog-based)	R&D .
2-{4-[2-[(4-Chlorophenyl)phenylmethoxy]ethyl]-1-piperazinyl}ethanol	Piperazinyl, chlorine	Pharmaceutical (antihistamine) .	Drug synthesis .
2-(4-(Oxiran-2-ylmethoxy)phenyl)ethanol	Epoxide	Reactive epoxide group	Polymer crosslinking .

Key Insights :

• Introduction of reactive groups (e.g., epoxide in CAS 104857-48-9) expands utility in polymer chemistry .